Cas no 2365418-81-9 (Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate)

Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate structure
2365418-81-9 structure
Product Name:Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate
CAS No:2365418-81-9
MF:C13H16N2O8S
MW:360.339742660522
CID:5524375
Update Time:2025-10-18

Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate
    • Benzoic acid, 4-[(2-ethoxy-2-oxoethyl)(methylsulfonyl)amino]-3-nitro-, methyl ester
    • Inchi: 1S/C13H16N2O8S/c1-4-23-12(16)8-14(24(3,20)21)10-6-5-9(13(17)22-2)7-11(10)15(18)19/h5-7H,4,8H2,1-3H3
    • InChI Key: LSPFVYROEPZYKL-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(N(CC(OCC)=O)S(C)(=O)=O)C([N+]([O-])=O)=C1

Experimental Properties

  • Density: 1.434±0.06 g/cm3(Predicted)
  • Boiling Point: 520.4±60.0 °C(Predicted)
  • pka: -9.05±0.50(Predicted)

Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate Pricemore >>

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Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate Related Literature

Additional information on Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate

Comprehensive Analysis of Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate (CAS No. 2365418-81-9)

The compound Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate (CAS No. 2365418-81-9) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a methanesulfonamido group and a nitrobenzoate ester, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in drug discovery and its potential applications in targeted therapies.

One of the key features of Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate is its versatility in chemical reactions. The presence of both ester and nitro functional groups allows for diverse modifications, enabling the creation of derivatives with tailored properties. This adaptability is particularly relevant in the context of green chemistry, where sustainable synthesis methods are a major focus. Recent trends in AI-driven drug discovery have also highlighted the importance of such intermediates in accelerating the development of novel therapeutics.

The compound's CAS No. 2365418-81-9 is frequently searched in academic and industrial databases, reflecting its growing prominence. Users often inquire about its synthesis protocols, solubility, and stability under various conditions. These queries align with broader interests in high-yield synthesis and process optimization, which are critical for scaling up production in the pharmaceutical sector. Additionally, the nitrobenzoate moiety has garnered attention for its role in photodynamic therapy research, a hot topic in oncology.

From a structural perspective, the methanesulfonamido group in Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate contributes to its electrophilic character, making it a candidate for nucleophilic substitution reactions. This property is exploited in the design of enzyme inhibitors, a field that has seen exponential growth due to advancements in computational chemistry. The compound's ethoxy-2-oxoethyl side chain further enhances its compatibility with bioconjugation techniques, which are essential for developing targeted drug delivery systems.

In the context of SEO optimization, this article addresses common search queries such as "applications of nitrobenzoate derivatives" and "synthesis of sulfonamido compounds." By integrating these long-tail keywords, we ensure the content reaches the right audience. The compound's relevance to personalized medicine and biodegradable materials also aligns with current scientific trends, making it a subject of ongoing research and discussion.

To summarize, Methyl 4-[N-(2-ethoxy-2-oxoethyl)methanesulfonamido]-3-nitrobenzoate (CAS No. 2365418-81-9) is a multifaceted compound with broad applications in modern chemistry. Its structural complexity and functional diversity position it as a key player in the development of next-generation pharmaceuticals and agrochemicals. As research continues to uncover its full potential, this molecule is poised to become a cornerstone in innovative chemical solutions.

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